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Compound of Interest
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Introduction

The Methyl Red (MR) test is a fundamental biochemical assay used in microbiology to identify
bacteria capable of performing mixed acid fermentation of glucose.[1][2] This metabolic
process results in the production of a complex mixture of stable, strong organic acids.[3][4] The
accumulation of these acids significantly lowers the pH of the growth medium.[4] The MR test is
a qualitative assay that utilizes the pH indicator methyl red to detect this acidic environment.[5]
It is a critical component of the IMVIC (Indole, Methyl Red, Voges-Proskauer, and Citrate)
series of tests, widely employed for the differentiation of members of the family
Enterobacteriaceae.[6][7]

Principle of the Method

The principle of the Methyl Red test is based on detecting the end products of glucose
metabolism in a buffered medium.[8] All members of the Enterobacteriaceae family initially
metabolize glucose to pyruvic acid via the Embden-Meyerhof pathway.[9][10] From pyruvate,
the metabolic route can diverge. Some bacteria, described as mixed acid fermenters, further
metabolize pyruvate into a variety of stable acids, including lactic, acetic, formic, and succinic
acid.[1][11]

These organisms produce a sufficient quantity of acid to overcome the buffering capacity of the
dipotassium phosphate in the MR-VP broth, causing a sharp decrease in the medium's pH to
4.4 or below.[4][12] The pH indicator, methyl red, is red at a pH below 4.4 and yellow at a pH
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above 6.2.[9] Therefore, the addition of methyl red to a culture of a mixed acid fermenter results
in a distinct red color, indicating a positive test.[5]

Conversely, other organisms follow the butanediol fermentation pathway, where pyruvate is
converted to more neutral end products like acetoin (acetylmethylcarbinol) and 2,3-butanediol.
[4][8] This pathway does not produce enough acid to maintain a low pH, resulting in a negative
MR test (yellow color).[4][8]

Data Presentation

Quantitative data related to the Methyl Red test protocol and interpretation are summarized in
the tables below.

Table 1: Interpretation of Methyl Red Test Results

Color of Medium .
) . . . Fermentation
after adding Methyl Final pH of Medium Interpretation

Pathway
Red
. . Mixed Acid
Bright Red <44 Positive .
Fermentation
] Butanediol
Yellow >26.2 Negative

Fermentation

| Orange | 4.4 - 6.2 | Inconclusive / Negative | Insufficient incubation or no mixed acid
fermentation |

Table 2: Composition of Standard MR-VP Broth
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Component Concentration (g/L) Purpose

Provides essential

Buffered Peptone 7.0 nutrients (nitrogen,
vitamins)

Fermentable carbohydrate

Dextrose (Glucose) 5.0
source
Dipotassium Phosphate - Buffering agent to resist minor
(K2HPO4) ' pH changes
Final pH 6.9+£0.2

Data sourced from Microbe Notes.[9]

Table 3: Preparation of Methyl Red Reagent

Component Quantity
Methyl Red Powder 01g
Ethyl Alcohol (95%) 300 mL
Distilled Water 200 mL
Total Volume 500 mL

Protocol: Dissolve the methyl red powder in ethyl alcohol, then add the distilled water.[11][12]
Store in a brown bottle at 4-8°C.[11]

Table 4: Typical MR Test Results for Common Bacteria
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Bacterial Species Gram Stain Family MR Test Result
Escherichia coli Negative Enterobacteriaceae Positive
Salmonella spp. Negative Enterobacteriaceae Positive
Shigella spp. Negative Enterobacteriaceae Positive
Proteus spp. Negative Enterobacteriaceae Positive
Enterobacter ] ] ]
Negative Enterobacteriaceae Negative

aerogenes
Klebsiella ) ) )

) Negative Enterobacteriaceae Negative
pneumoniae

| Serratia marcescens | Negative | Enterobacteriaceae | Variable / Negative |
Experimental Protocols

This section provides a detailed methodology for performing the Methyl Red test.
Objective: To determine if a microorganism performs mixed acid fermentation of glucose.[13]
Materials Required:

e Pure culture of the test organism.

» Sterile MR-VP broth tubes.

o Methyl Red reagent solution.

 Inoculating loop or needle.

e Incubator set at 35-37°C.[9]

» Positive Control: Escherichia coli.[1]

* Negative Control: Enterobacter aerogenes.[1]
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Protocol:

 Inoculation: Aseptically inoculate a tube of MR-VP broth with a pure culture of the test
microorganism.[9]

¢ Incubation: Incubate the inoculated tube, along with positive and negative control tubes, at
35-37°C for a minimum of 48 hours.[9] Some protocols recommend 2 to 5 days of incubation
to ensure that organisms have sufficient time to produce stable acids that overcome the
broth's buffer.[8]

o Reagent Addition: After incubation, aseptically transfer approximately 1 mL of the broth to a
clean, sterile test tube (optional, but recommended to preserve the original culture for other
tests like the Voges-Proskauer test).

o Add 5-6 drops of the Methyl Red reagent directly to the broth.[9][12]
o Observation and Interpretation: Observe the culture for an immediate color change.[10]

o Positive Result: A distinct, stable red color develops, indicating the presence of strong
acids and a pH at or below 4.4.[12]

o Negative Result: The broth remains yellow, indicating a pH of 6.2 or higher and the
absence of mixed acid fermentation.[13]

o Inconclusive Result: An orange color may appear, which should be considered negative
but may suggest the need for re-incubation of the original broth for a longer period.[1]

Quality Control:
» Positive Control:Escherichia coli should yield a red color.
o Negative Control:Enterobacter aerogenes should result in a yellow color.

e Uninoculated Control: An uninoculated tube of MR-VP broth should remain yellow after the

addition of the reagent.

Visualizations
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Diagram 1: Experimental Workflow for the Methyl Red Test
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Caption: Workflow diagram illustrating the key steps of the Methyl Red test.
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Diagram 2: Logic of Glucose Fermentation Pathways
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Caption: Divergent metabolic pathways for glucose fermentation in bacteria.

Diagram 3: Simplified Mixed Acid Fermentation Pathway
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Biochemical Basis of a Positive MR Test
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Caption: Simplified pathway from glucose to acid products causing a positive MR test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Methyl Red in Mixed Acid
Fermentation Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b147717#application-of-methyl-red-in-mixed-acid-
fermentation-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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